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Compound of Interest

Compound Name: Benzylmalonic acid

Cat. No.: B119931 Get Quote

Essential Safety and Handling Guide for
Benzylmalonic Acid
This guide provides crucial safety, operational, and disposal protocols for handling

Benzylmalonic acid in a laboratory setting. The following procedures are intended for trained

researchers, scientists, and drug development professionals to ensure safe handling and

minimize risks.

Hazard and Safety Summary
Benzylmalonic acid is a chemical that requires careful handling due to its potential hazards. It

is classified as an irritant and can cause harm upon contact or inhalation.[1]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][3]
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A comprehensive set of personal protective equipment is mandatory to ensure safety when

handling Benzylmalonic acid.[2]

Area of Protection Required PPE
Specifications and
Remarks

Eye/Face Safety Goggles or Face Shield

Must comply with OSHA's eye

and face protection regulations

(29 CFR 1910.133) or

European Standard EN166.[4]

Skin Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[4][5]

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Respiratory N95 Dust Mask or Respirator

Use in a well-ventilated area. A

respirator may be necessary if

dust generation is unavoidable

or ventilation is inadequate.[3]

Follow a respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance.

Operational Plan: Safe Handling Protocol
Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood with local exhaust

ventilation.[2][4]
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Ensure that an eyewash station and safety shower are readily accessible.

Don all required PPE as specified in the table above before handling the chemical.[2]

Handling:

Minimize dust generation and accumulation during handling.[4]

Avoid direct contact with skin, eyes, and clothing.[4]

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[2][4]

Storage:

Store Benzylmalonic acid in a tightly sealed container.[4]

Keep the container in a cool, dry, and well-ventilated area.[4]

Store away from incompatible substances, such as oxidizing agents.[4]

Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] If irritation persists, seek medical

attention.[2]

Skin Contact: Remove contaminated clothing and shoes.[4] Flush the affected skin with

plenty of soap and water for at least 15 minutes.[4] If skin irritation occurs, get medical

advice.[2]

Inhalation: Move the exposed individual to fresh air immediately.[4] If breathing is difficult,

provide oxygen. If the individual is not breathing, give artificial respiration.[4] Seek medical

attention.[2]
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Ingestion: Do NOT induce vomiting.[4] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk.[4] Seek immediate medical attention.

Spills: For small spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[4] Avoid generating dust.[4] Ensure the area is well-ventilated.

Disposal Plan
Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a clearly labeled, sealed container.

Disposal: Dispose of the chemical waste and its container in accordance with all local,

regional, and national regulations.[2] The container should be sent to an approved waste

disposal plant.[6] Do not empty into drains.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Benzylmalonic
acid, from preparation to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for Safe Handling of Benzylmalonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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